Cas no 57202-76-3 (6-Methyl Pergolide)

• Product Name: 6-Methyl Pergolide
• CAS No: 57202-76-3
• MF: C₁₇H₂₂N₂S
• MW: 286.434982776642
• CID: 374690
• PubChem ID: 21154394
• Update Time: 2025-04-19

6-Methyl Pergolide Chemical and Physical Properties

Names and Identifiers

• Ergoline,6-methyl-8-[(methylthio)methyl]-, (8b)-
• 6-Methyl Pergolide
• (6aR,9R,10aR)-7-methyl-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• SCHEMBL4669229
• AKOS030240721
• (2R,4R,7R)-6-methyl-4-[(methylsulfanyl)methyl]-6,11-diazatetracyclo[7.6.1.0?,?.0??,??]hexadeca-1(15),9,12(16),13-tetraene
• 57202-76-3

• Inchi： 1S/C17H22N2S/c1-19-9-11(10-20-2)6-14-13-4-3-5-15-17(13)12(8-18-15)7-16(14)19/h3-5,8,11,14,16,18H,6-7,9-10H2,1-2H3/t11-,14-,16-/m1/s1
• InChI Key： HEZLHSNBFOCKCQ-DJSGYFEHSA-N
• SMILES： S(C)C[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1

Computed Properties

• Exact Mass: 286.15000
• Monoisotopic Mass: 286.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Melting Point: >256°C (dec.)
• PSA: 44.33000
• LogP: 3.42880

6-Methyl Pergolide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines